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Compound of Interest

Compound Name: CAY10499

Cat. No.: B1668648 Get Quote

CAY10499 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of

CAY10499.

Frequently Asked Questions (FAQs)
1. What is CAY10499?

CAY10499 is a non-selective lipase inhibitor.[1][2] It is a potent inhibitor of several enzymes

involved in lipid metabolism, including monoglyceride lipase (MGL), hormone-sensitive lipase

(HSL), and fatty acid amide hydrolase (FAAH).[1][3] It is supplied as a crystalline solid.[4]

2. What is the mechanism of action of CAY10499?

CAY10499 functions as a covalent, irreversible inhibitor of MGL.[5] The inhibitory activity is

attributed to the 5-methoxy-1,3,4-oxadiazol-2(3H)-one moiety of the molecule.[6] It also

demonstrates inhibitory activity against a range of other lipases.[1]

3. What are the recommended storage conditions for CAY10499?

For long-term stability, the solid form of CAY10499 should be stored at -20°C, where it is stable

for at least four years.[1][4] Stock solutions in organic solvents should be stored in aliquots to

minimize freeze-thaw cycles. For storage at -80°C, the solution can be used within 6 months,
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and for storage at -20°C, it should be used within 1 month.[3] It is also advisable to protect

CAY10499 from light.[3]

4. How should I prepare solutions of CAY10499?

CAY10499 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF), and ethanol.[4] For experiments in aqueous buffers, it is

recommended to first dissolve CAY10499 in DMSO and then dilute it with the aqueous buffer of

choice.[4] To enhance solubility, you can warm the solution to 37°C and use sonication.[3]

5. How stable are aqueous solutions of CAY10499?

Aqueous solutions of CAY10499 are not recommended for storage for more than one day.[4]

For best results, prepare fresh aqueous solutions for each experiment.

Data Presentation
Table 1: Solubility of CAY10499

Solvent Approximate Solubility

DMSO ≥32.4 mg/mL[7]

DMF 20 mg/mL[1][3]

Ethanol ≥8.93 mg/mL[7]

1:2 solution of DMSO:PBS (pH 7.2) ~0.3 mg/mL[1][4]

Water Insoluble[7]

Table 2: Inhibitory Potency (IC₅₀) of CAY10499

Target Enzyme IC₅₀ Value

Human Recombinant MAGL 144 nM[1]

Human Recombinant HSL 90 nM[1][3]

Human Recombinant FAAH 14 nM[1]
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Experimental Protocols
General Protocol for In Vitro Lipase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory effect of CAY10499 on

lipase activity.

Reagent Preparation:

Prepare a stock solution of CAY10499 in DMSO.

Prepare the assay buffer (e.g., Tris-HCl, pH 8.0).

Prepare the substrate solution (e.g., 4-nitrophenylacetate in assay buffer).

Prepare the enzyme solution (e.g., purified lipase in assay buffer).

Assay Procedure:

Add the desired concentrations of CAY10499 (or vehicle control) to the wells of a 96-well

plate.

To assess time-dependent inhibition, pre-incubate the enzyme with CAY10499 for a

specific period before adding the substrate.[6]

Initiate the reaction by adding the substrate to each well.

Monitor the change in absorbance over time using a plate reader at the appropriate

wavelength for the chosen substrate.

Data Analysis:

Calculate the rate of reaction for each concentration of CAY10499.

Determine the percentage of inhibition relative to the vehicle control.

Plot the percentage of inhibition against the logarithm of the CAY10499 concentration to

determine the IC₅₀ value.
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Mandatory Visualizations
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Caption: Inhibition of the lipolytic pathway by CAY10499.
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CAY10499 Solution Preparation

Start: CAY10499 (Solid)

Dissolve in DMSO to create a stock solution

Dilute stock solution with aqueous buffer for working solution Store stock solution at -20°C or -80°C

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for preparing CAY10499 solutions.
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Issue Possible Cause Recommendation

Precipitation in aqueous

solution

CAY10499 has low aqueous

solubility.[4] The final

concentration of DMSO may

be too low.

Ensure the final DMSO

concentration is sufficient to

maintain solubility. A 1:2 ratio

of DMSO to aqueous buffer is

a good starting point.[4]

Prepare fresh aqueous

solutions for each experiment

as they are not stable for more

than a day.[4]

Inconsistent IC₅₀ values

CAY10499 is a time-dependent

inhibitor.[6] Variations in pre-

incubation time can affect

results. The compound may

have degraded due to

improper storage.

Standardize the pre-incubation

time of CAY10499 with the

enzyme before adding the

substrate. Ensure proper

storage of both the solid

compound and stock solutions

to prevent degradation.

No or low inhibitory activity

Incorrect concentration of

CAY10499. Degradation of the

compound. The target enzyme

is not sensitive to CAY10499.

Verify the calculations for the

preparation of the stock and

working solutions. Use a fresh

aliquot of CAY10499. Include a

positive control with a known

sensitive enzyme to confirm

the activity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.glpbio.com/sp/cay10499.html
https://cdn.caymanchem.com/cdn/insert/10007875.pdf
https://www.researchgate.net/publication/23319756_CAY10499_a_Novel_Monoglyceride_Lipase_Inhibitor_Evidenced_by_an_Expeditious_MGL_Assay
https://www.farm.ucl.ac.be/Full-texts-FARM/Muccioli-2008-1.pdf
https://www.apexbt.com/cay10499.html
https://www.benchchem.com/product/b1668648#cay10499-stability-and-storage-conditions
https://www.benchchem.com/product/b1668648#cay10499-stability-and-storage-conditions
https://www.benchchem.com/product/b1668648#cay10499-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

